Cas no 34352-86-8 (Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)-)

Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)- structure
34352-86-8 structure
Product Name:Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)-
CAS No:34352-86-8
MF:C13H18
MW:174.282023906708
CID:1462368
PubChem ID:10176333
Update Time:2025-04-20

Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)-
    • 1-(2-methylpropyl)-4-prop-1-en-2-ylbenzene
    • 1-(2-methylpropyl)-4-(prop-1-en-2-yl)benzene
    • 34352-86-8
    • 4-isobutyl-alpha-methylstyrene
    • MXWQCJIFJKBTOT-UHFFFAOYSA-N
    • 2-(4-isobutylphenyl)propene
    • AKOS013993821
    • DTXSID00436406
    • Inchi: 1S/C13H18/c1-10(2)9-12-5-7-13(8-6-12)11(3)4/h5-8,10H,3,9H2,1-2,4H3
    • InChI Key: MXWQCJIFJKBTOT-UHFFFAOYSA-N
    • SMILES: C(C)(C)CC1C=CC(C(=C)C)=CC=1

Computed Properties

  • Exact Mass: 174.14094
  • Monoisotopic Mass: 174.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.